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Compound of Interest

Compound Name:
5-Amino-2-methylbenzenesulfonic

acid

Cat. No.: B086231 Get Quote

An In-depth Technical Guide to 5-Amino-2-methylbenzenesulfonic Acid

Introduction
5-Amino-2-methylbenzenesulfonic acid, also known as p-Toluidine-o-sulfonic acid, is a white

crystalline powder with the chemical formula C₇H₉NO₃S.[1] It is an important chemical

intermediate, primarily utilized in the synthesis of various dyes and pigments.[1] Its molecular

structure consists of a benzene ring substituted with a methyl group, an amino group, and a

sulfonic acid group.[1] This guide provides a comprehensive overview of its physical, chemical,

and spectral properties, along with detailed experimental protocols for its synthesis and

analysis.

Physical and Chemical Properties
The physical and chemical characteristics of 5-Amino-2-methylbenzenesulfonic acid are

summarized in the tables below. These properties are crucial for its handling, application, and

in predicting its behavior in various chemical reactions.

Table 1: Physical Properties
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Property Value Source

Appearance
White crystalline powder, Dry

Powder
[1][2]

Melting Point >300 °C [3]

Water Solubility 56 g/L (at 20 °C) [1][3]

Density 1.4 ± 0.1 g/cm³ [3]

Table 2: Chemical and Computational Properties
Property Value Source

IUPAC Name
5-amino-2-

methylbenzenesulfonic acid
[2]

CAS Number 118-88-7 [1][2]

Molecular Formula C₇H₉NO₃S [1][2][4]

Molecular Weight 187.22 g/mol [2][4]

Exact Mass 187.030314 g/mol [1][2]

pKa (Predicted) -1.11 ± 0.42 [1]

LogP (XLogP3) -0.60 [3]

Topological Polar Surface Area 88.8 Å² [1][2]

Refractive Index (Predicted) 1.610 [1][3]

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 4 [1]

Rotatable Bond Count 1 [1]

Spectral Information
Spectroscopic data is essential for the structural elucidation and purity assessment of 5-
Amino-2-methylbenzenesulfonic acid.
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¹H NMR and ¹³C NMR: NMR spectra are available and have been recorded on instruments

such as the Varian CFT-20 and Bruker WM-360.[2]

Mass Spectrometry: GC-MS and LC-MS data have been collected, with a prominent

precursor ion [M-H]⁻ observed at m/z 186.023.[2]

Infrared (IR) Spectroscopy: FTIR spectra have been obtained using the KBr-Pellet technique

on a Bruker IFS 85 instrument.[2]

Raman Spectroscopy: Raman spectral data is also available for this compound.[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 5-Amino-2-methylbenzenesulfonic
acid are provided below.

Synthesis from 4-Methylaniline
A common method for the preparation of 5-Amino-2-methylbenzenesulfonic acid involves

the sulfonation of 4-methylaniline (p-toluidine).[1]

Materials:

4-methylaniline

Sulfuric acid monohydrate

1,2-dichlorobenzene (solvent)

Procedure:

In a suitable reaction vessel, dissolve 4-methylaniline in 1,2-dichlorobenzene.

Slowly add sulfuric acid monohydrate to the solution while stirring.

Heat the reaction mixture to a temperature of 175-180 °C.

Maintain this temperature and continue stirring for 3-5 hours.
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After the reaction is complete, cool the mixture to allow for the precipitation of the product.

Collect the solid product by filtration.

Wash the product with a suitable solvent to remove impurities.

Dry the purified 5-Amino-2-methylbenzenesulfonic acid.

This protocol is reported to achieve a yield of approximately 94.6%.[1]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The purity and concentration of 5-Amino-2-methylbenzenesulfonic acid can be determined

using a reverse-phase HPLC method.[5]

Instrumentation and Columns:

HPLC system with a UV detector

Column: Newcrom R1 (or a similar reverse-phase column)

Mobile Phase:

A mixture of acetonitrile (MeCN), water, and phosphoric acid.

For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced

with formic acid.[5]

Procedure:

Prepare the mobile phase and degas it thoroughly.

Prepare a standard solution of 5-Amino-2-methylbenzenesulfonic acid of known

concentration in the mobile phase.

Prepare the sample solution by dissolving the test material in the mobile phase.
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Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

Inject the standard solution and then the sample solution onto the column.

Monitor the elution of the compound using the UV detector at an appropriate wavelength.

Quantify the amount of 5-Amino-2-methylbenzenesulfonic acid in the sample by

comparing its peak area to that of the standard.

This method is scalable and can be adapted for preparative separation to isolate impurities.[5]

Visualizations
The following diagrams illustrate the synthesis workflow and the logical relationship of the

compound's structure to its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylbenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylbenzenesulfonic-acid
https://www.echemi.com/products/pid_Seven2558-5-amino-2-methylbenzenesulfonicacid.html
https://www.scbt.com/p/5-amino-2-methylbenzenesulfonic-acid-118-88-7
https://sielc.com/5-amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b086231#physical-and-chemical-properties-of-5-amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b086231#physical-and-chemical-properties-of-5-amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b086231#physical-and-chemical-properties-of-5-amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b086231#physical-and-chemical-properties-of-5-amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

